Cas no 62479-70-3 (Hexanoic acid, 2-cyclohexylidene-, ethyl ester)

62479-70-3 structure
Product name:Hexanoic acid, 2-cyclohexylidene-, ethyl ester
Hexanoic acid, 2-cyclohexylidene-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 2-cyclohexylidene-, ethyl ester
- ethyl 2-cyclohexylidenehexanoate
- DTXSID10524641
- 62479-70-3
-
- Inchi: InChI=1S/C14H24O2/c1-3-5-11-13(14(15)16-4-2)12-9-7-6-8-10-12/h3-11H2,1-2H3
- InChI Key: FGRSAMOBSVVGEH-UHFFFAOYSA-N
- SMILES: CCCCC(=C1CCCCC1)C(=O)OCC
Computed Properties
- Exact Mass: 224.17772
- Monoisotopic Mass: 224.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Hexanoic acid, 2-cyclohexylidene-, ethyl ester Related Literature
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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4. Transformation and species identification of CuO nanoparticles in plant cells (Nicotiana tabacum)†Xiaoyun Liu,Xiaoyu Yu,Yuyu Bu,Zefeng Xu,Zhenyu Wang,Xiaoshan Zhu,Baoshan Xing Environ. Sci.: Nano, 2019,6, 2724-2735
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
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